Cas no 941879-50-1 (N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 941879-50-1
• MF: C₂₀H₂₅N₃O₄S₂
• MW: 435.560202360153
• CID: 2193466
• Update Time: 2025-10-29

N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, n-[2-(1-cyclohexen-1-yl)ethyl]-2-[[(4-methoxyphenyl)sulfonyl]amino]-4-methyl-
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-methoxyphenylsulfonamido)-4-methylthiazole-5-carboxamide
• N-[2-(Cyclohexen-1-yl)ethyl]-2-[(4-methoxyphenyl)sulfonylamino]-4-methyl-1,3-thiazole-5-carboxamide
• N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H25N3O4S2/c1-14-18(19(24)21-13-12-15-6-4-3-5-7-15)28-20(22-14)23-29(25,26)17-10-8-16(27-2)9-11-17/h6,8-11H,3-5,7,12-13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： HMIVEVNCXHINTB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1=NC(C)=C(C(NCCC2=CCCCC2)=O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 684
• Topological Polar Surface Area: 134

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide

Professional Introduction to N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 941879-50-1)

N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide, identified by its CAS number 941879-50-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities and industrial applications. The molecular architecture of this compound incorporates several key functional groups, including an amide linkage, a cyclohexenyl moiety, and a methoxy-substituted benzenesulfonamide moiety, which collectively contribute to its unique chemical properties and potential pharmacological relevance.

The thiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities such as antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the cyclohex-1-en-1-yl group in the N-position of the thiazole ring introduces a rigid aromatic system that can enhance binding affinity to biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

The second key functional group, 2-(4-methoxybenzenesulfonamido), introduces a sulfonamide moiety at the 2-position of the thiazole ring. Sulfonamides are well-known for their diverse biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The methoxy group on the benzenesulfonamide further modulates the electronic properties of the molecule, potentially influencing its solubility, metabolic stability, and binding interactions with biological targets. This combination of structural elements makes N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thiazole derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. The compound under discussion has been synthesized through multi-step organic transformations that involve condensation reactions, cyclization processes, and functional group interconversions. The synthesis pathway highlights the versatility of modern synthetic methodologies in constructing complex heterocyclic frameworks.

The pharmacological potential of N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide has been preliminarily explored in several preclinical studies. These studies have demonstrated its ability to modulate key enzymatic pathways involved in inflammation and cancer progression. For instance, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors that are aberrantly expressed in cancer cells. Additionally, its sulfonamide moiety has shown potential in modulating inflammatory cytokine production, making it a candidate for therapeutic intervention in chronic inflammatory diseases.

The structural features of this compound also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, it may be possible to enhance its potency, selectivity, and pharmacokinetic properties. Computational modeling techniques have been employed to predict the binding modes of this compound with potential biological targets. These studies have provided valuable insights into the interactions between the molecule and its target proteins at the molecular level.

In conclusion, N-2-(cyclohex-1-en-1-yl)ethyl-2-(4-methoxybenzenesulfonamido)-4-methyl-1,3-thiazole-5-carboxamide represents a significant advancement in the development of novel therapeutic agents based on thiazole derivatives. Its unique molecular architecture and demonstrated biological activity make it a promising candidate for further investigation in drug discovery programs. As research continues to uncover new applications for this compound and related derivatives, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.